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Compound of Interest

Compound Name: HC Blue no. 2

Cat. No.: B1210284 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of HC Blue
No. 2, a synthetic aromatic amine widely used as a direct dye in the cosmetics industry. This

document collates available quantitative and qualitative solubility data, details experimental

protocols for solubility determination, and presents visual representations of its chemical

synthesis and experimental workflows.

Physicochemical Properties of HC Blue No. 2
HC Blue No. 2, chemically known as 2,2'-[[4-[(2-hydroxyethyl)amino]-3-

nitrophenyl]imino]bisethanol, is a dark blue microcrystalline or amorphous powder.[1] Its

molecular structure, featuring multiple hydroxyl groups and a nitro group, dictates its solubility

characteristics in various solvents. A summary of its key physicochemical properties is

presented in Table 1.

Table 1: Physicochemical Properties of HC Blue No. 2
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Property Value Reference

Chemical Name

2,2'-[[4-[(2-

hydroxyethyl)amino]-3-

nitrophenyl]imino]bisethanol

[1]

CAS Number 33229-34-4 [1]

Molecular Formula C₁₂H₁₉N₃O₅

Molecular Weight 285.30 g/mol

Appearance
Dark blue microcrystalline or

amorphous powder
[1]

Melting Point 83.5-98 °C [1]

Log P (Octanol/Water) 0.72 at 23 ± 2°C, pH 7.45

Solubility of HC Blue No. 2 in Various Solvents
The solubility of a compound is a critical parameter in various applications, including

formulation development, toxicological studies, and environmental fate assessment. HC Blue
No. 2 exhibits solubility in a range of polar solvents.

Quantitative and Qualitative Solubility Data
The available solubility data for HC Blue No. 2 is summarized in Table 2. While precise

quantitative data is available for water and Dimethyl Sulfoxide (DMSO), the solubility in

common organic alcohols and acetone is reported qualitatively.

Table 2: Solubility of HC Blue No. 2 in Selected Solvents
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Solvent
Chemical
Formula

Solubility
Temperature
(°C)

Reference

Water H₂O 4.57 ± 0.14 g/L 20 ± 0.5

<0.1 g/100 mL 24

Ethanol C₂H₅OH
< 1 g/100 mL

(Slightly Soluble)
Not Specified

Methanol CH₃OH Soluble Not Specified [2]

Acetone C₃H₆O Soluble Not Specified [2]

Dimethyl

Sulfoxide

(DMSO)

C₂H₆OS
≥ 20 g/100 mL

(Very Soluble)
Not Specified

The solubility of HC Blue No. 2 in water is relatively low. Its solubility in ethanol is also limited.

The general "soluble" classification in methanol and acetone suggests that these organic

solvents are better vehicles for this compound compared to water, likely due to a more

favorable balance of polarity. The high solubility in DMSO is expected, as DMSO is a powerful,

polar aprotic solvent capable of dissolving a wide range of organic compounds.

Experimental Protocols for Solubility Determination
Accurate determination of solubility requires standardized and reproducible experimental

methods. The following protocols are based on established guidelines for assessing the

solubility of chemical substances.

OECD Test Guideline 105: Water Solubility (Flask
Method)
This method is suitable for determining the water solubility of substances that are stable in

water and not volatile.

Principle: A supersaturated solution of the test substance in water is prepared and allowed to

equilibrate at a constant temperature. The concentration of the substance in the aqueous

phase is then determined by a suitable analytical method.
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Apparatus:

Constant temperature bath or shaker incubator.

Glass flasks with stoppers.

Centrifuge or filtration apparatus (e.g., syringe filters with a pore size of 0.45 µm or less).

Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC).

Procedure:

Preparation of Supersaturated Solution: Add an excess amount of HC Blue No. 2 to a flask

containing deionized water. The amount should be sufficient to ensure that undissolved solid

remains after equilibration.

Equilibration: Seal the flask and agitate it in a constant temperature bath (e.g., 20 ± 0.5 °C)

for a sufficient period to reach equilibrium. A preliminary test can determine the necessary

equilibration time (typically 24-48 hours).

Phase Separation: After equilibration, allow the undissolved solid to settle. Separate the

aqueous phase from the solid material by centrifugation or filtration. Care must be taken to

avoid temperature changes during this step.

Quantification: Analyze the concentration of HC Blue No. 2 in the clear aqueous phase using

a validated analytical method. For colored compounds like HC Blue No. 2, UV-Vis

spectrophotometry at its λmax (around 531-534 nm) is a suitable technique.[1] A calibration

curve should be prepared using standards of known concentrations.

Calculation: The solubility is expressed as the mass of the substance per volume of the

solvent (e.g., in g/L or mg/mL).

Shake-Flask Method for Organic Solvents
The shake-flask method is a widely recognized technique for determining the thermodynamic

solubility of a compound in various solvents.
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Principle: An excess amount of the solute is equilibrated with the solvent at a constant

temperature until the solution is saturated. The concentration of the solute in the supernatant is

then measured.

Apparatus:

Thermostatically controlled shaker or orbital incubator.

Vials or flasks with screw caps.

Analytical balance.

Centrifuge or filtration system.

Appropriate analytical instrument (HPLC, UV-Vis).

Procedure:

Sample Preparation: Add a pre-weighed excess amount of HC Blue No. 2 to a vial

containing a known volume of the organic solvent (e.g., ethanol, methanol, acetone).

Equilibration: Seal the vials and place them in a shaker set to a constant temperature.

Agitate the samples for a predetermined time to ensure equilibrium is reached.

Phase Separation: Remove the vials from the shaker and allow any undissolved solid to

sediment. If necessary, centrifuge the samples at the same temperature to achieve a clear

supernatant.

Sample Analysis: Carefully withdraw an aliquot of the clear supernatant. Dilute the aliquot as

needed with the same solvent and analyze the concentration of HC Blue No. 2 using a

suitable and validated analytical method.

Data Reporting: The solubility is reported as the concentration of the saturated solution at the

specified temperature.

Visualizations
Synthesis of HC Blue No. 2
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There are two primary methods for the synthesis of HC Blue No. 2. The following diagram

illustrates one of the common two-step processes.

Step 1: Hydroxyethylation

Step 2: Amination

4-Fluoro-3-nitroaniline

4-Fluoro-3-nitro-N,N-bis(2-hydroxyethyl)aniline+

Ethylene Oxide +

HC Blue No. 2

+

Monoethanolamine
+

Click to download full resolution via product page

Caption: A two-step synthesis pathway for high-purity HC Blue No. 2.

Experimental Workflow for Solubility Determination
The logical flow of the experimental procedure for determining the solubility of HC Blue No. 2 is

depicted in the following diagram.
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Start: Solubility Determination

Prepare Supersaturated Solution
(Excess HC Blue No. 2 in Solvent)

Equilibrate at Constant Temperature
(e.g., 24-48h with agitation)

Phase Separation
(Centrifugation or Filtration)

Analyze Supernatant Concentration
(e.g., HPLC, UV-Vis)

Calculate Solubility
(g/L or mg/mL)

End: Report Solubility Data

Click to download full resolution via product page

Caption: Workflow for the experimental determination of solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [The Solubility Profile of HC Blue No. 2: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1210284#solubility-of-hc-blue-no-2-in-various-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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